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Compound of Interest

Compound Name: Demanyl phosphate

Cat. No.: B113865 Get Quote

This guide provides an in-depth exploration of demanyl phosphate, a human metabolite of

significant interest in the fields of biochemistry, neuroscience, and drug development. With full

editorial control, this document is structured to deliver a comprehensive understanding of its

core biochemistry, analytical methodologies, and potential clinical relevance, grounded in

scientific integrity and supported by authoritative references.

Part 1: The Biochemical Landscape of Demanyl
Phosphate
Chemical Identity and Physicochemical Properties
Demanyl phosphate, chemically known as 2-(dimethylamino)ethyl dihydrogen phosphate, is

an organic phosphate ester. It is recognized as a human metabolite and has been identified in

various organisms[1]. Its structure features a phosphate group attached to a dimethylamino

ethanol moiety, making it a key intermediate in phospholipid metabolism.

A summary of its key chemical and physical properties is presented in Table 1.
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Property Value Source

Molecular Formula C4H12NO4P [1][2]

Molecular Weight 169.12 g/mol [1][2]

IUPAC Name
2-(dimethylamino)ethyl

dihydrogen phosphate
[1]

CAS Number 6909-62-2 [1]

Synonyms

Demanyl phosphate,

Phosphodimethylethanolamine

, N,N-dimethylethanolamine

phosphate

[1]

Biosynthesis and Metabolic Integration
While the precise enzymatic steps for demanyl phosphate synthesis in humans are not

definitively established in the literature, its structural similarity to key intermediates in the

Kennedy pathway (also known as the CDP-choline pathway) strongly suggests its origin within

this metabolic route. The Kennedy pathway is the primary mechanism for the de novo

synthesis of phosphatidylcholine (PC), a major component of eukaryotic cell membranes[3].

Proposed Biosynthetic Pathway:

The biosynthesis of demanyl phosphate is likely initiated by the phosphorylation of N,N-

dimethylethanolamine (DMEA) by a specific kinase, analogous to the action of choline kinase

on choline[3][4]. This proposed pathway is depicted in the following diagram:
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N,N-Dimethylethanolamine (DMEA)

DMEA Kinase
(Putative)

ATP

ADP

Demanyl Phosphate

Proposed enzymatic synthesis of demanyl phosphate.
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Prepared Biological Sample

Liquid Chromatography
(HILIC or Reversed-Phase)

Electrospray Ionization (ESI)

Mass Analyzer 1 (Q1)
(Precursor Ion Selection)

Collision Cell (Q2)
(Fragmentation)

Mass Analyzer 2 (Q3)
(Product Ion Detection)

Detector

Data Acquisition & Analysis

Workflow for LC-MS/MS analysis of demanyl phosphate.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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